Cas no 1805629-75-7 (Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate)

• Product Name: Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate
• CAS No: 1805629-75-7
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4947036
• Update Time: 2025-10-31

Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)9-6(5-15)3-7(14)4-8(9)18-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： CYFQBCIMSPVEOL-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(=O)OCC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate

Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate: A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate, identified by the CAS number 1805629-75-7, is a highly specialized organic compound with a complex structure. This compound belongs to the class of benzoate esters, characterized by its benzene ring substituted with three distinct functional groups: a cyano group at position 2, a difluoromethoxy group at position 6, and an iodine atom at position 4. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various scientific and industrial applications.

The benzoate ester core of this compound serves as a versatile scaffold for further chemical modifications. The presence of the cyano group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the difluoromethoxy group contributes to the compound's stability and can act as a directing group in aromatic substitution reactions. The iodine atom, being a heavy halogen, adds to the molecule's complexity and potential for use in radiopharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate in drug discovery and development. Its unique structure allows for interactions with specific biological targets, such as receptors and enzymes, making it a promising candidate for therapeutic agents. For instance, research has shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular responses to external stimuli.

In addition to its biological applications, Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate has been explored for its role in materials science. The compound's ability to form stable crystal structures under certain conditions makes it a potential candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties, influenced by the cyano and iodine substituents, are particularly advantageous in these applications.

The synthesis of Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate involves a multi-step process that requires precise control over reaction conditions. Typically, the synthesis begins with the preparation of the corresponding benzoic acid derivative, followed by esterification using ethanol. Subsequent substitution reactions are employed to introduce the cyano, difluoromethoxy, and iodine groups at their respective positions on the benzene ring. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been utilized to optimize this process.

From an environmental perspective, Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate has been studied for its biodegradability and eco-toxicological effects. Research indicates that under aerobic conditions, the compound undergoes gradual degradation due to microbial activity. However, its persistence in aquatic environments remains a concern, necessitating further investigation into its environmental impact.

Looking ahead, Ethyl 2-cyano-6-difluoromethoxy-4-iodobenzoate holds significant potential for innovation across multiple disciplines. Its structural versatility makes it a valuable tool in chemical research and development. As advancements in synthetic methodologies continue to emerge, the production efficiency and cost-effectiveness of this compound are expected to improve significantly.